Chemical routes for preparation of oxide high-temperature superconducting powders and precursors for superconductive ceramics, coatings and composites
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9940401659
Abstract
The importance of chemical routes for the preparation of high-temperature superconducting (HTSC) powders is discussed as well as preparative peculiarities of their synthesis by coprecipitation, sol–gel, freeze-drying and spray pyrolysis techniques.
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